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Compound of Interest

Compound Name: 2-Ethylhexanoyl chloride

Cat. No.: B1329509 Get Quote

CAS Number: 760-67-8

This technical guide provides a comprehensive overview of 2-Ethylhexanoyl chloride, a key

chemical intermediate in various industrial applications. The document is intended for

researchers, scientists, and professionals in the fields of drug development, polymer science,

and agrochemical synthesis. It details the compound's properties, synthesis, and significant

applications, supported by experimental protocols and schematic diagrams.

Chemical and Physical Properties
2-Ethylhexanoyl chloride is a colorless to light yellow liquid with a pungent odor.[1] It is a

reactive acyl chloride that is miscible with common organic solvents but reacts with water.[1][2]

The key physical and chemical properties are summarized in the tables below.

Table 1: General Properties of 2-Ethylhexanoyl Chloride
Property Value Reference(s)

CAS Number 760-67-8 [3][4]

Molecular Formula C₈H₁₅ClO [3]

Molecular Weight 162.66 g/mol [3][5]

Appearance Colorless to yellowish liquid [1][6]

Odor Pungent [1]
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Table 2: Physical Properties of 2-Ethylhexanoyl Chloride
Property Value Reference(s)

Density 0.939 g/mL at 25 °C [3]

Boiling Point 67-68 °C at 11 mmHg [3][5]

Melting Point < -75 °C [6][7]

Flash Point 79 °C [6][7]

Vapor Pressure 0.72 mmHg at 67.7 °C [3][6]

Refractive Index n20/D 1.433 [3]

Solubility
Miscible with common organic

solvents, reacts with water
[1][2]

Safety and Handling
2-Ethylhexanoyl chloride is a corrosive substance that can cause severe skin burns and eye

damage.[6][7] It is also harmful if swallowed or inhaled.[7] Due to its reactivity with water, it

should be handled in a dry, well-ventilated area, and stored away from moisture and sources of

ignition.[6]

Table 3: GHS Hazard Information for 2-Ethylhexanoyl
Chloride

Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed

Acute Toxicity, Inhalation (Category 4) H332: Harmful if inhaled

Skin Corrosion (Category 1B)
H314: Causes severe skin burns and eye

damage

Corrosive to metals (Category 1) H290: May be corrosive to metals

Synthesis of 2-Ethylhexanoyl Chloride
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The most common laboratory and industrial synthesis of 2-Ethylhexanoyl chloride involves

the reaction of 2-ethylhexanoic acid with a chlorinating agent, such as thionyl chloride or

phosgene.[2]

Experimental Protocol: Synthesis from 2-Ethylhexanoic
Acid and Thionyl Chloride
This protocol describes a general procedure for the synthesis of an acyl chloride from a

carboxylic acid.

Materials:

2-Ethylhexanoic acid

Thionyl chloride

Reaction flask with a reflux condenser and a gas outlet to neutralize HCl gas

Procedure:

In a well-ventilated fume hood, charge a round-bottomed flask with 2-ethylhexanoic acid.

Slowly add an excess of thionyl chloride (typically 2-3 molar equivalents) to the flask at room

temperature with stirring.

Heat the reaction mixture to reflux (approximately 70-80 °C) and maintain for 2-3 hours, or

until the evolution of hydrogen chloride and sulfur dioxide gas ceases.[3][6]

After cooling to room temperature, remove the excess thionyl chloride by distillation under

reduced pressure.

The crude 2-Ethylhexanoyl chloride is then purified by fractional distillation under vacuum.

[6]
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Caption: Synthesis of 2-Ethylhexanoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.prepchem.com/typical-experimental-procedure-preparation-of-2-chloro-2-ethylhexanoyl-chloride/
https://www.benchchem.com/pdf/A_Comprehensive_Technical_Guide_to_tert_Butyl_Peroxy_2_ethylhexanoate.pdf
https://orgsyn.org/demo.aspx?prep=CV6P0190
https://prepchem.com/2-methyl-2-ethyl-hexanoyl-chloride/
https://prepchem.com/2-ethylhexanoyl-chloride/
https://www.benchchem.com/product/b1329509#2-ethylhexanoyl-chloride-cas-number-and-properties
https://www.benchchem.com/product/b1329509#2-ethylhexanoyl-chloride-cas-number-and-properties
https://www.benchchem.com/product/b1329509#2-ethylhexanoyl-chloride-cas-number-and-properties
https://www.benchchem.com/product/b1329509#2-ethylhexanoyl-chloride-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1329509?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

